Cas no 90323-71-0 (5-Phenyl-1,2,4-oxadiazole-3-carbohydrazide)

• Product Name: 5-Phenyl-1,2,4-oxadiazole-3-carbohydrazide
• CAS No: 90323-71-0
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD10568305
• CID: 4719279
• Update Time: 2025-10-05

5-Phenyl-1,2,4-oxadiazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1,2,4-oxadiazole-3-carbohydrazide
• 5-Phenyl-[1,2,4]oxadiazole-3-carboxylic acid hydrazide
• SBB055958
• OR300570
• 5-Phenyl-1,2,4-oxadiazole-3-carboxhydrazide

• MDL： MFCD10568305
• Inchi： 1S/C9H8N4O2/c10-12-8(14)7-11-9(15-13-7)6-4-2-1-3-5-6/h1-5H,10H2,(H,12,14)
• InChI Key： BZYHKQDFVPBUCM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C(NN)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 94

Additional information on 5-Phenyl-1,2,4-oxadiazole-3-carbohydrazide

5-Phenyl-1,2,4-Oxadiazole-3-Carbohydrazide: A Comprehensive Overview

The compound 5-Phenyl-1,2,4-Oxadiazole-3-Carbohydrazide (CAS No. 90323-71-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazole derivatives, which are known for their unique electronic properties and structural versatility. The presence of the phenyl group at the 5-position and the carbohydrazide functionality at the 3-position introduces a combination of aromaticity and hydrazine-like reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science. For instance, researchers have explored the use of 5-Phenyl-1,2,4-Oxadiazole-3-Carbohydrazide in designing novel anticancer agents due to its ability to interact with DNA and inhibit key enzymes involved in cancer progression. Additionally, its role as a precursor for advanced materials such as metal-free catalysts and conductive polymers has been extensively investigated.

The synthesis of 5-Phenyl-1,2,4-Oxadiazole-3-Carbohydrazide typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. The starting material is often derived from phenylacetonitrile or related compounds, which undergo hydrolysis to form the corresponding amides. Subsequent cyclization steps under controlled conditions yield the oxadiazole ring system. The carbohydrazide group is introduced through a series of reductions and condensations, ensuring high purity and structural integrity.

One of the most promising applications of this compound lies in its ability to act as a versatile linker in bioconjugation chemistry. The carbohydrazide group allows for efficient coupling with carbonyl-containing biomolecules such as proteins and nucleic acids. This property has been exploited in developing novel biosensors and diagnostic tools with enhanced sensitivity and specificity. Furthermore, its compatibility with click chemistry protocols has opened new avenues for creating complex molecular architectures.

In terms of physical properties, 5-Phenyl-1,2,4-Oxadiazole-3-Carbohydrazide exhibits a melting point around 280°C under standard conditions. Its solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM) makes it suitable for various solution-based reactions. The compound also demonstrates moderate stability under UV light exposure, which is advantageous for applications involving photochemical reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5-Phenyl-1,2,4-Oxadiazole-3-Carbohydrazide. Density functional theory (DFT) calculations reveal that the molecule exhibits significant conjugation across its aromatic ring system, contributing to its high electron delocalization capacity. This property is particularly beneficial in applications requiring efficient charge transport mechanisms.

The environmental impact of 5